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Compound of Interest

Compound Name: 2,3-Dichloropyrazine

Cat. No.: B116531

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for the use of 2,3-Dichloropyrazine, including detailed operational
procedures and disposal plans to ensure a secure laboratory environment.

Chemical Identifier:
e Name: 2,3-Dichloropyrazine
e CAS Number: 4858-85-9

e Molecular Formula: CaH2CI2N2

Hazard Identification and First Aid

2,3-Dichloropyrazine is classified as a hazardous substance. It is harmful if swallowed,
inhaled, or absorbed through the skin.[1][2] It causes skin, eye, and respiratory tract irritation.

[L1(3][4][5]
First Aid Measures:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1][3]
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» Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for
at least 15 minutes. Get medical aid if irritation develops or persists.[1][4]

 Ingestion: If the individual is conscious and alert, rinse their mouth and provide 2-4 cupfuls of
milk or water. Do NOT induce vomiting. Seek immediate medical attention.[1][3]

 Inhalation: Remove the individual from exposure to fresh air immediately. If they are not
breathing, administer artificial respiration. If breathing is difficult, provide oxygen. Seek
medical attention.[1][4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2,3-
Dichloropyrazine to minimize exposure and ensure personal safety.
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PPE Category

Item

Specifications

Eye and Face Protection

Safety Glasses with Side
Shields

Must meet ANSI Z87.1

standards.

Chemical Splash Goggles

Required when there is a risk

of splashing.

Face Shield

To be worn over safety glasses

or goggles for maximum

protection.[6]

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
suitable.[7] Check for integrity
before each use and replace
immediately upon

contamination.

Body Protection

Laboratory Coat

A Nomex® lab coat over cotton
clothing is recommended.[7] It
should be fully buttoned.[7]

Chemical-Resistant Apron

Provides an additional layer of

protection against splashes.

Respiratory Protection

NIOSH-Approved Respirator

Use in a well-ventilated area or
under a chemical fume hood. If
ventilation is inadequate, a
respirator with an appropriate
filter (e.g., type ABEK) is

necessary.

Foot Protection

Closed-Toe Shoes

Shoes must cover the entire
foot.[7][8]

Operational Plan for Handling 2,3-Dichloropyrazine

A systematic approach to handling 2,3-Dichloropyrazine is crucial for laboratory safety.

1. Preparation and Engineering Controls:
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e Work in a well-ventilated area, preferably within a certified chemical fume hood.[1]
o Ensure that an eyewash station and safety shower are readily accessible.[1]

e Remove all unnecessary items from the work area to prevent contamination.
 Verify that all necessary PPE is available and in good condition.

2. Handling Procedure:

e Don all required PPE before handling the chemical.

» Carefully open the container, avoiding inhalation of any dust or vapors.[1]

e Weigh or measure the required amount of 2,3-Dichloropyrazine within the fume hood.
o Keep the container tightly closed when not in use.[1][4]

e Avoid contact with skin, eyes, and clothing.[1]

» After handling, wash hands thoroughly with soap and water.[3]

3. Storage:

» Store 2,3-Dichloropyrazine in a cool, dry, and well-ventilated area.[1]

o Keep the container tightly closed to prevent exposure to moisture, as the substance is
hygroscopic.[1]

» Store away from incompatible materials such as strong oxidizing agents.[1]

Disposal Plan

Proper disposal of 2,3-Dichloropyrazine and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation:
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» Contaminated Solids: Place any contaminated items such as gloves, paper towels, and
weighing paper into a designated, labeled hazardous waste container.

e Unused Chemical: Unwanted 2,3-Dichloropyrazine should be disposed of as hazardous
waste. Do not pour it down the drain.

» Empty Containers: Rinse empty containers thoroughly with a suitable solvent (e.g., acetone
or ethanol) in a fume hood. Collect the rinsate as hazardous waste.

2. Disposal Procedure:

» All waste materials must be placed in a suitable, clean, dry, and closed container labeled for
disposal.[1]

» Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

» Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance on waste pickup and disposal.

Workflow for Safe Handling and Disposal
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Workflow for 2,3-Dichloropyrazine Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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